4-Bromo-1-(fluoromethyl)-2-methylbenzene

Specification

• CAS No.: 1824142-81-5
• Molecular Formula: C8H8BrF
• Molecular Weight: 203.054
• IUPAC Name: 4-bromo-1-(fluoromethyl)-2-methylbenzene
• Standard InChI: InChI=1S/C8H8BrF/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,5H2,1H3
• Standard InChI Key: KREHZAOZXBYTEJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)CF

Introduction

4-Bromo-1-(fluoromethyl)-2-methylbenzene is a synthetic organic compound with the CAS number 1824142-81-5. It belongs to the class of halogenated aromatic hydrocarbons, which are widely used in pharmaceutical and chemical industries due to their versatility in synthesis and reactivity. This compound is particularly noted for its unique combination of functional groups, including a bromine atom, a fluoromethyl group, and a methyl group attached to a benzene ring.

Synthesis and Applications

The synthesis of 4-Bromo-1-(fluoromethyl)-2-methylbenzene typically involves multi-step reactions starting from simpler aromatic compounds. The presence of both bromine and fluoromethyl groups makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The compound's reactivity is influenced by the directing effects of the methyl group and the deactivating effects of the bromine and fluoromethyl groups on the benzene ring.

Chemical Reactivity

The compound's reactivity is primarily influenced by the bromine atom, which can undergo nucleophilic substitution reactions. The fluoromethyl group adds to the compound's stability and can participate in various chemical transformations, such as nucleophilic substitution or elimination reactions under appropriate conditions. The methyl group, being an alkyl substituent, directs electrophilic aromatic substitution to the ortho and para positions.

Safety and Handling

Handling 4-Bromo-1-(fluoromethyl)-2-methylbenzene requires caution due to its potential toxicity and reactivity. It should be stored in a sealed container at room temperature, away from moisture and direct sunlight. Protective equipment, including gloves and safety glasses, should be worn during handling.

Market and Availability

This compound is available from various chemical suppliers, often with a purity of 97% or higher. Prices can vary based on the supplier and the quantity ordered. For instance, some suppliers offer it in quantities of 264.00 grams for specific prices, though exact pricing details may fluctuate based on market conditions.